Cas no 2417-04-1 (3,3',5,5'-Tetramethyl1,1'-biphenyl-4,4'-diol)

• Product name: 3,3',5,5'-Tetramethyl1,1'-biphenyl-4,4'-diol
• CAS No: 2417-04-1
• MF: C₁₆H₁₈O₂
• MW: 242.312924861908
• MDL: MFCD23704549
• CID: 42915
• PubChem ID: 253662071

3,3',5,5'-Tetramethyl1,1'-biphenyl-4,4'-diol Chemical and Physical Properties

Names and Identifiers

• 2,2',6,6'-Tetramethyl-4,4'-biphenol
• 4-(4-Hydroxy-3,5-dimethyl-phenyl)-2,6-dimethyl-phenol
• 3,3',5,5'-TETRAMETHYL [1,1'-BIPHENYL] 4,4'-DIOL
• 3,3',5,5'-Tetramethylbiphenyl-4,4'-diol
• 2,2',6,6'-Tetramethyl-p,p'-biphenol
• 3,3',5,5'-tetramethyl-4,4'-dihydroxybiphenyl
• 4,4'-bishydroxy-3,3',5,5'-tetramethyl biphenyl
• 4,4'-Dihydroxy-3,3',5,5'-tetramethylbiphenyl
• 4,4'-dihydroxy-3,5,3',5'-tetramethylbiphenyl
• [1,1'-Biphenyl]-4,4'-diol, 3,3',5,5'-tetramethyl-
• di(2,6-dimethylphenol)
• 3,3',5,5'-tetramethyl-4,4'-diallyloxybiphenyl
• 4-(4-hydroxy-3,5-dimethylphenyl)-2,6-dimethylphenol
• 3,3',5,5'-Tetramethyl-4-4'-dihydroxybiphenyl
• 3,3',5,5'-tetramethyl-1,1'-biphenyl-4,4'-diol
• 3,3',5,5'-tetramethyl-[1,1'-biphenyl]-4,4'-diol
• 3,3',5,5'-tetramethyl-(1,1'-biphenyl)-4,4'-diol
• (1,1'-Biphenyl)-4,4'-diol, 3,3',5,5'-tetram
• 3,3,5,5-Tetramethylbiphenyl-4,4-diol（TMBP)
• 3,3',5,5'-Tetramethyl1,1'-biphenyl-4,4'-diol
• J-015381
• NSC 128399
• SY052537
• AC-14423
• NSC93821
• TM-BPL
• 3,3',5,5'-tetramethyl[1,1'-biphenyl]-4,4'-diol
• NSC 93821
• 4,4'-dihydroxy-3,3',5,5'-tetramethyl-biphenyl
• BDBM50266964
• DTXSID5062396
• CS-0153719
• InChI=1/C16H18O2/c1-9-5-13(6-10(2)15(9)17)14-7-11(3)16(18)12(4)8-14/h5-8,17-18H,1-4H
• 3,3,5,5-Tetramethylbiphenyl-4,4-diol
• FT-0634257
• KV93XB4DEU
• NSC-93821
• (1,1'-Biphenyl)-4,4'-diol, 3,3',5,5'-tetramethyl-
• 3,3',5,5'-Tetramethyl(1,1'-biphenyl)-4,4'-diol
• 4-(3,5-DIMETHYL-4-OXIDANYL-PHENYL)-2,6-DIMETHYL-PHENOL
• Z3234902406
• 2417-04-1
• 3,3,5,5-Tetramethyl [1,1'-biphenyl] 4,4'-diol
• NSC128399
• CHEMBL449983
• T3145
• AKOS015912834
• NSC-128399
• SCHEMBL220910
• EN300-6513087
• CAA41704
• 3,3 inverted exclamation mark ,5,5 inverted exclamation mark -Tetramethylbiphenyl-4,4 inverted exclamation mark -diol
• UNII-KV93XB4DEU
• MFCD00094737
• 3,3’,5,5’-Tetramethyl-1,1’-biphenyl-4,4’-diol, 99%
• 77151-67-8
• 3,3a(2),5,5a(2)-Tetramethyl[1,1a(2)-biphenyl]-4,4a(2)-diol
• 4a(2)-Hydroxy-3,3a(2),5,5a(2)-tetramethyl[1,1a(2)-biphenyl]-4-yloxy
• YGYPMFPGZQPETF-UHFFFAOYSA-N
• DB-046366
• DTXSID801205673
• 607-334-1

• MDL： MFCD23704549
• Inchi： 1S/C16H18O2/c1-9-5-13(6-10(2)15(9)17)14-7-11(3)16(18)12(4)8-14/h5-8,17-18H,1-4H3
• InChI Key： YGYPMFPGZQPETF-UHFFFAOYSA-N
• SMILES： O([H])C1C(C([H])([H])[H])=C([H])C(=C([H])C=1C([H])([H])[H])C1C([H])=C(C([H])([H])[H])C(=C(C([H])([H])[H])C=1[H])O[H]

Computed Properties

• Exact Mass: 242.13100
• Monoisotopic Mass: 242.13068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: 3
• XLogP3: 4.3
• Topological Polar Surface Area: 40.5
• Surface Charge: 0

Experimental Properties

• Color/Form: Not determined
• Density: 1.0537 (rough estimate)
• Melting Point: 223.0 to 227.0 deg-C
• Boiling Point: 345.14°C (rough estimate)
• Flash Point: 162.4±21.1 °C
• Refractive Index: 1.6000 (estimate)
• PSA: 40.46000
• LogP: 3.99840
• Solubility: Not determined
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

3,3',5,5'-Tetramethyl1,1'-biphenyl-4,4'-diol Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38-40
• Safety Instruction： S26; S36; S22
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3,3',5,5'-Tetramethyl1,1'-biphenyl-4,4'-diol Customs Data

• HS CODE：2907299090
• Customs Data：

  China Customs Code:

  2907299090

  Overview:

  2907299090 Other polyphenols,Phenolic alcohol.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2907299090 polyphenols; phenol-alcohols.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Material Chemicals High Polymer Materials

Additional information on 3,3',5,5'-Tetramethyl1,1'-biphenyl-4,4'-diol

Comprehensive Overview of 3,3',5,5'-Tetramethyl-1,1'-biphenyl-4,4'-diol (CAS No. 2417-04-1)

3,3',5,5'-Tetramethyl-1,1'-biphenyl-4,4'-diol, also known by its CAS No. 2417-04-1, is a highly specialized organic compound widely utilized in advanced material science and pharmaceutical research. This compound belongs to the family of biphenyl derivatives, characterized by its unique symmetrical structure featuring four methyl groups and two hydroxyl groups. Its molecular formula is C₁₆H₁₈O₂, and it exhibits remarkable thermal stability and solubility in organic solvents, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for 3,3',5,5'-Tetramethyl-1,1'-biphenyl-4,4'-diol has surged due to its applications in high-performance polymers and liquid crystal materials. Researchers have explored its potential in developing OLED (Organic Light-Emitting Diode) technologies, where its rigid biphenyl backbone enhances electron transport properties. Additionally, its role as a cross-linking agent in epoxy resins has garnered attention in the aerospace and automotive industries, where lightweight and durable materials are critical.

One of the most frequently asked questions about CAS No. 2417-04-1 revolves around its synthesis methods. The compound is typically synthesized via Ullmann coupling or Suzuki-Miyaura cross-coupling reactions, which are well-documented in organic chemistry literature. Its purity and yield are often optimized through column chromatography or recrystallization, ensuring high-quality output for industrial applications. Environmental concerns have also driven interest in green chemistry approaches to its production, minimizing waste and energy consumption.

The pharmaceutical industry has investigated 3,3',5,5'-Tetramethyl-1,1'-biphenyl-4,4'-diol for its potential as a building block in drug discovery. Its structural motifs are found in bioactive molecules targeting oxidative stress and inflammatory pathways. Recent studies highlight its utility in designing antioxidant agents, aligning with the growing focus on neuroprotective and anti-aging therapeutics. This aligns with the broader trend of precision medicine, where tailored molecular structures are key to efficacy.

From an analytical chemistry perspective, CAS No. 2417-04-1 is often characterized using HPLC (High-Performance Liquid Chromatography) and NMR (Nuclear Magnetic Resonance) spectroscopy. These techniques ensure accurate identification and quantification, which is crucial for quality control in manufacturing. The compound's UV-Vis absorption properties also make it suitable for sensor applications, particularly in environmental monitoring for detecting trace pollutants.

In the context of sustainability, researchers are exploring the biodegradability and eco-toxicity profile of 3,3',5,5'-Tetramethyl-1,1'-biphenyl-4,4'-diol. As industries shift toward circular economy models, understanding the environmental impact of such compounds is paramount. Regulatory frameworks like REACH and EPA guidelines increasingly influence its commercial use, prompting innovations in safer alternatives and recycling protocols.

In summary, 3,3',5,5'-Tetramethyl-1,1'-biphenyl-4,4'-diol (CAS No. 2417-04-1) is a multifaceted compound with significant relevance in modern science and technology. Its applications span material science, pharmaceuticals, and environmental engineering, reflecting its adaptability to diverse industrial needs. As research continues to uncover new functionalities, this compound is poised to play a pivotal role in addressing global challenges such as energy efficiency and healthcare innovation.